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Introduction

Extensive investigation into the term "D-Moses" within the field of molecular biology has

revealed that there is no recognized protein, gene, or signaling pathway with this designation in

established scientific literature and databases. It is highly probable that "D-Moses" is a

typographical error or a misinterpretation of another similarly named or sounding entity.

This guide will therefore address the most likely candidate for the user's query: the "Moses"

gene in Drosophila melanogaster. The "Moses" gene (CG3240), located on chromosome 3R in

the fruit fly, encodes a putative cation transporter. While research on this specific gene is not as

extensive as for other major signaling molecules, this document will synthesize the available

information regarding its predicted function, genetic context, and potential roles, adhering to the

requested technical format.

Predicted Function and Characteristics of the
Moses Gene
The Moses gene in Drosophila melanogaster is predicted to encode an integral membrane

protein with cation transmembrane transporter activity. Its primary predicted molecular function

is to facilitate the movement of cations across a cell membrane.
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The Moses gene has orthologs in several other insect species, suggesting a conserved

function. The human ortholog is SLC39A7 (ZIP7), a zinc transporter that plays a crucial role in

maintaining zinc homeostasis and has been implicated in various cellular processes, including

signaling and stress response.

Potential Signaling Pathways and Cellular Roles
Given its homology to the human zinc transporter ZIP7, the Drosophila Moses protein is likely

involved in regulating intracellular zinc levels. Zinc is an essential second messenger in many

signaling pathways. Therefore, Moses could play a role in:

Cell Signaling: By modulating cytoplasmic zinc concentrations, Moses could influence the

activity of zinc-dependent enzymes and transcription factors.

Endoplasmic Reticulum (ER) Stress Response: The human ortholog, ZIP7, is known to be

involved in the unfolded protein response (UPR) by releasing zinc from the ER lumen into

the cytoplasm. Moses may have a similar function in Drosophila.

Developmental Processes: The regulation of ion transport is critical for numerous

developmental events.

The following diagram illustrates a hypothetical signaling pathway involving the Moses protein,

based on the known function of its human ortholog, ZIP7.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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